1-(4-Benzyl-1-piperazinyl)-2-(methylamino)-1-ethanone hydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(methylamino)ethanone;hydrochloride
• InChI: InChI=1S/C14H21N3O.ClH/c1-15-11-14(18)17-9-7-16(8-10-17)12-13-5-3-2-4-6-13;/h2-6,15H,7-12H2,1H3;1H
• InChI Key: CKHBUTWWVPVHSA-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)N1CCN(CC1)CC2=CC=CC=C2.Cl
• Molecular Formula: C14H22ClN3O
• Molecular Weight: 283.80 g/mol
• CAS No.: 1049765-33-4

Description

1-(4-Benzyl-1-piperazinyl)-2-(methylamino)-1-ethanone hydrochloride is a useful research compound. Its molecular formula is C14H22ClN3O and its molecular weight is 283.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Enaminone Synthesis : A study described the synthesis of enaminones and their subsequent utilization in the Biginelli reaction to obtain dihydropyrimidinone derivatives containing piperazine/morpholine moiety. This process showcases the compound's role in facilitating complex chemical syntheses (Bhat et al., 2018).
• Electrochemical Synthesis : Research demonstrated electrochemical syntheses of 2-indolyl-5-arylsulfonyl-p-benzoquinone derivatives using 1-(4-(4-hydroxyphenyl) piperazin-1-yl) ethanone, highlighting an innovative method for synthesizing complex organic molecules (Nematollahi et al., 2014).

Biological Activities

• Antimicrobial Activities : A synthesis and antimicrobial evaluation of new chalcones containing piperazine or 2,5-dichlorothiophene moiety revealed some derivatives with potent activity against Gram-positive bacteria and Candida albicans, emphasizing the therapeutic potential of these compounds (Tomar et al., 2007).
• Anti-HIV Activities : The synthesis of 5-substituted Piperazinyl-4-nitroimidazole derivatives and their evaluation as non-nucleoside reverse transcriptase inhibitors for HIV highlighted significant anti-HIV-1 and anti-HIV-2 activities, underscoring the relevance of such compounds in antiviral research (Al-Masoudi et al., 2007).
• Anti-acetylcholinesterase Activity : A study on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives demonstrated significant anti-acetylcholinesterase (anti-AChE) activity, highlighting their potential as therapeutic agents for diseases characterized by AChE dysfunction (Sugimoto et al., 1990).